Cas no 86781-16-0 (Urea, N,N-dibutyl-N'-(3-methylphenyl)-)

• Product name: Urea, N,N-dibutyl-N'-(3-methylphenyl)-
• CAS No: 86781-16-0
• MF: C₁₆H₂₆N₂O
• MW: 262.39044
• CID: 660589
• PubChem ID: 3307283

Urea, N,N-dibutyl-N'-(3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Urea, N,N-dibutyl-N'-(3-methylphenyl)-
• 1,1-dibutyl-3-(3-methylphenyl)urea
• N,N-dibutyl-N'-(3-methylphenyl)urea
• BDBM50227924
• 86781-16-0
• SCHEMBL11135753
• DTXSID60391289
• AKOS003352496
• CHEMBL307709

• Inchi： InChI=1S/C16H26N2O/c1-4-6-11-18(12-7-5-2)16(19)17-15-10-8-9-14(3)13-15/h8-10,13H,4-7,11-12H2,1-3H3,(H,17,19)
• InChI Key： HKKNIVLOYNGPJM-UHFFFAOYSA-N
• SMILES： CCCCN(CCCC)C(=O)NC1=CC=CC(=C1)C

Computed Properties

• Exact Mass: 262.204513457g/mol
• Monoisotopic Mass: 262.204513457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 32.3Ų